Bacterial secondary metabolites are the current focus of investigation as a potential solution to various drug resistance and other problems. Palladium nanoparticles produced by Bacillus sp are considered to be green, eco-friendly, cost-effective, and they also have antibacterial and anticancer capabilities which could be used in pharmaceuticals. Agar well screening has proven that the secondary metabolites of Bacillus sp (TAP 4) have antibacterial properties. Ultraviolet–visible (UV–Vis) spectroscopy was used to determine the synthesis of palladium nanoparticles. Scanning electron microscopy (SEM), Fourier transform infrared spectroscopy (FTIR), and X ray diffraction (XRD) were used to examine the morphological appearances, stability, and crystalline structure of palladium nanoparticles from the secondary metabolites of Bacillus sp. Using DCFH-DA, we determined the impact of secondary metabolites of synthesized nanoparticles on ROS levels and mitochondrial membrane potential (MMP) by two-fold serial dilution method. On A549 lung cancer cells, the cytotoxicity of synthesized secondary metabolites mediated palladium nanoparticles was measured using MTT assay to determine their anticancer activities. Our findings indicated that their secondary metabolites have a promising role as a first-line cancer drug. However, further research is required to entirely understand their mode of mechanistic action.

In order to scrutinize the impact of the decoration of Au upon the sensing performance of an YN nanotube (YNNT and X = B, Al, or Ga) in detecting phosgene oxime (PO), the density functionals M06-2X, τ-HCTHhyb, and B3LYP were utilized. The interaction of the pristine YNNT with PO was physical adsorption. The sensing response (SR) of approximately 8.0. Decoration of the Au metal into the surface of the YN led to an increase in the adsorption energy of PO from − 3.4 to − 18.2 (for boron nitride nanotube = BNNT), from − 3.8 to − 19.1 (for aluminum nitride nanotube = AlNNT), and − 4.3 to − 19.8 (for gallium nitride nanotube = GaNNT) kcal/mol, respectively. Also, there was a significant increase in the corresponding SR to 30.5, 61.5, and 102.5, and the sensitivity of metal decorated YNNT (metal@YNNT) increased. We found that Au-decorating increases the sensitivity of GaNNT toward PO compare to AlNNT and BNNT. Also, the recovery time for PO to be desorbed from the Au@GaNNT surface was found to be short (26.8 s). Thus, Au@GaNNT is suggested as a promising chemical sensor for PO detection.

Drug Nanocarriers are fabricated based on zinc oxide (ZnO) and modified by silver oxide (AgO) and carbon quantum dots (CQDs) as ternary nanostructure CQDs/AgO/ZnO (CAZ). These are loaded with chemotherapeutic drug epirubicin as EPI-CAZ for breast cancer treatment. Biogenic synthesis of ZnO and AgO nanoparticles was carried out through leaf extract of Ficus carica having flavonoid as reducing agent. CQDs were synthesized from banana juice. XRD assay divulged wurtzite structure of CAZ nanocarriers with particle size of 14.6 nm. TEM micrographs revealed spherical morphology of CAZ of size 10–11.5 nm. In-vitro cytotoxic potential of EPI-CAZ nanocarrier was compared with ZnO and CAZ. Due to difference in physiological pH between healthy and cancerous cells, an acidic medium activates drug release at targeted cancerous cell. The results revealed that CAZ nanocarriers inhibited over 80% of viable cells, while drug loaded nanocarriers inhibited approx. 90% at concentration of 50.0 µM, thus enhances the cytotoxic potential of drug because CQDs act as good electron acceptor and transporter. Synergistic potential and apoptotic effect of CAZ and EPI-CAZ against resistant strains of E. coli and S. aureus divulged the influential role. Flow cytometry analysis revealed a 54.64% reduction in cell viability after being treated with nanocarriers.

The Schiff base ligand (5-bromosalicylaldehyde)-2-aminophenol (H2L) and its complex were synthesized and characterized. The crystal structure was established by single-crystal X-ray diffraction, which showed that the monomer [Ni4L4(CH3CH2OH)4]·1.46(CH3CH2OH) (the Ni(II) complex) crystallized in the tetragonal structure with space group I41/a. IR, elemental analysis, and thermogravimetric analysis were used to further confirm the structure of the Ni(II) complex. Its independent unit consists of four Ni(II) atoms, four L2− Schiff base ligands, and four coordinated ethanol molecules. In vitro anticancer activities against the four human cell lines, A-549, MDA-MB-231, SMMC-7721, and CNE-2Z, revealed that the Ni(II) complex exhibited significant anticancer activity. Furthermore, the anticancer activities of the Ni(II) complex on SMMC-7721 and CNE-2Z cells were much better than that of cisplatin. In addition, migration and the Transwell assay illustrated that the Ni(II) complex could inhibit the invasion and cell migration of tumor cells CNE-2Z and SMMC-7721.

Zn–Cd alloys are important industrial materials which have attracted much attentions in recent years. But, few reports on Zn–Cd clusters are currently available. An interesting structural feature in previous studies is that Zn and Cd atoms do not mix in binary Zn–Cd clusters. However, the analysis based on the empirical potential function can only give very limited structure information about them. Here, geometric structures of (Zn–Cd)n (n = 1–9) clusters are globally searched by the unbiasedly genetic algorithm with DFT methods. We found that the ground state structures of Zn–Cd clusters are singlet states and prefer compact characteristics, where the Cd atoms prefer to be located on the surfaces of the structures, thus coating Zn atoms that are for the kernel growths. The Eb and Δ2E results show that the (Zn–Cd)2 and (Zn–Cd)5 clusters have higher stability than that of their neighbors. The molecular dynamics simulations verify that they still have excellent thermal stability at 700 K. The molecular orbitals and DOS reveal that the 8/20 valence electrons of the (Zn–Cd)2 and (Zn–Cd)5 clusters fill the superatomic shells resulting in electronic configurations of 1S21P6/1S21P61D102S2, respectively. Moreover, we considered different adsorption structures of (Zn–Cd)2 with one CO molecule, and only the four stable isomers are finally obtained. It is found that the CO in the form of molecule is adsorbed on the cluster, resulting in the unbroken C–O bond.

A new Pb(II) coordination polymer, namely, [Pb2(5-IPA)2(L)2]⋅H2O (1) (L = 1-(1H-imidazo[4,5-f][1,10]phenanthrolin-2-yl)naphthalen-2-ol and 5-H2IPA = 5-hydroxyisophthalic acid), has been synthesized under hydrothermal condition. The complex was characterized by single-crystal X-ray diffraction. 1 shows one-dimensional chain structure. The neighboring chains are extended into a two-dimensional supramolecular layer by π···π interactions. Further, two-dimensional layer structures are joined together by hydrogen-bonding interactions to yield a three-dimensional supramolecular structure. In addition, the thermogravimetric analysis and luminescent property of 1 have been investigated.

In the current study, the carbon quantum dots (CDs) were synthesized through a facile, rapid, and one-step microwave method using citric acid monohydrate and urea. The as-prepared CDs were spherical with diameters of 3-4 nm and displayed bright blue fluorescent under an excitation wavelength of 360 nm. Also, the as-prepared CDs had various properties, including high quantum yield (≈18%), favorable solubility in water, different functional groups, significant stability in various environmental conditions, and excellent optical performance. The results indicated that the CDs could be applied as a fluorescent probe for reliable and accurate detection of Diclofenac sodium (DFS) based on the enhancement of their native fluorescent intensity (turn-on). The emission spectra of the as-prepared CDs were strengthened gradually when the DFS concentration increased from 5 to 300 µM. In addition, the linear relationship was fabricated over the concentrations range of 5–300 µM for DFS with the detection limit of 2.33 µM. Furthermore, the findings showed that Fe doped CDs (Fe-CDs) like CDs have a good ability to detect various concentrations of DFS in the wide range of 5–300 µM.

Single crystals of bis(3-aminopyridinium)tetrachlorocobaltate(II) were successfully synthesized and structurally characterized using single crystal X-ray diffraction. This study shows that the structure is built on inorganic anionic and organic cationic subnetworks stabilized by Cl…Cl and antiparallel offset face to face π-π stacking interactions, respectively. The cohesion of the overall packing is ensured by N–H…Cl hydrogen bonds leading to a three dimensional network. Structural geometry optimization and gap energy determination were performed thanks to DFT calculation. Thermal decomposition of the title compound powder, at 450 °C in air atmosphere, leads to nanostructured Co3O4 as confirmed by X-ray powder diffraction. The obtained cobalt oxide was used as adsorbent for the removal of hexavalent chromium ions from aqueous solution. The effect of contact time was investigated and showed an unusual behavior consisting of the existence of two equilibrium plateaus at 11 mg.g−1 and 15 mg.g−1 which were attributed to surface heterogeneity, as elucidated by scanning electron microscopy analysis. As a consequence, the kinetic data were analyzed in steps and fitted using non linear pseudo-first order and non linear pseudo-second order models. A comparative study with other adsorbents demonstrated the potential of the synthesized Co3O4 via thermal decomposition of the title compound for hexavalent chromium ions removal.

Application of nanotechnology on vanadium element will help in identifying the potentials of vanadium in medicine. Vanadium nanoparticles (VNPs) were formed, as revealed by UV-spec, and their average size was determined to be 167 nm by DLS. Orthorhombic crystalline nature is demonstrated by XRD while elongated rod-like shape is indicated by TEM. Interaction of VPNs with Calf Thymus DNA (CT-DNA) revealed a hyperchromic impact. The CT-DNA+VNPs complex’s increased the average size, which was revealed by DLS to be 655 nm, supported their interaction. The groove binding mode of contact was seen in the dye displacement investigation, and its interaction was confirmed by cyclic voltammetry. FTIR demonstrated the interaction of the VNPs with CT-DNA. Circular dichroism established that CT-DNA switched from its B form to its A form. VNPs plus CT-DNA complex formation is verified by AFM. The VNPs plus CT-DNA complex induces DNA damage, which increases over time. In silico assessment supported the groove binding ability of VNPs. MTT assay, propidium iodide staining and comet assays showed the cancer cell death, nuclear fragmentation and double strand DNA damage. Based on VNPs interaction with CT-DNA, DNA damage, and anticancer effect, it is concluded that VNPs could be an effective anti-neoplastic agent.

The stable aqueous colloid of 4-quinonimine (4-QI) functionalized gold nanoparticles (AuNPs) was successfully employed for the selective colorimetric sensing of fluoride ion in water. The significant decrease in intensity of the surface Plasmon absorption band at 535 nm was observed in ultra violet visible spectra of the AuNPs towards increasing concentration of fluoride ion. This decrease of intensity was distinguished with in the pH range from 3 to 10 as compare to the decrease of intensity by addition of water or chloride ion. From the straight line fitting calibration plot, the sensitivity of the 4-QI functionalized AuNPs was obtained as ~ 340 μM−1 with a detection limit of 0.17 μM for fluoride ion and only ~ 64 μM−1 with a detection limit of 0.93 μM for chloride ion. An immediate selective decolorization of 0.5 mL 4-QI functionalized AuNPs colloid of 880 mM was observed from purple-red by addition of 1 mL aqueous fluoride ion solution of 175 mM. No such decolorization was noted for the other anions, cations or biomolecules of same concentration at same volume. The sensing mechanism of fluoride ion was explained by considering the aggregation of AuNPs caused by the breaking of dipolar interaction between 4-QI and AuNPs.